![molecular formula C20H18N6O2 B2803429 6-methyl-4-oxo-N-(2-(2-(pyridin-2-yl)ethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide CAS No. 2191266-31-4](/img/structure/B2803429.png)
6-methyl-4-oxo-N-(2-(2-(pyridin-2-yl)ethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazine ring and a triazole ring. These types of compounds are often found in pharmaceuticals and could have various biological activities .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, including the formation of the pyrazine and triazole rings. Unfortunately, without specific information, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The presence of nitrogen in the rings (pyrazine and triazole) could potentially allow for hydrogen bonding .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the rings could increase its polarity and potentially its solubility in water .Scientific Research Applications
Synthesis and Characterization
Researchers have developed various synthetic routes to create novel heterocyclic compounds that include pyrazolo[1,5-a]pyrimidines, triazolo[1,5-a]pyrimidines, and related structures. These compounds are synthesized through reactions with heterocyclic amidines, showcasing methods for creating azolo[1,5-a]pyrimidines, benzo[4,5]imidazo[1,2-a]pyrimidines, and derivatives containing antipyrine moieties. For instance, reactions of certain acrylonitriles with amino-substituted pyrazoles or triazoles have yielded new pyrazolo[1,5-a]pyrimidine and triazolo[1,5-a]pyrimidine compounds (Elmaati, 2002; Desenko et al., 1998).
Potential Biological Activities
The synthesized heterocyclic compounds have been explored for various biological activities, including antimicrobial, antifungal, and potential cardiovascular benefits. Studies have indicated that certain 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems exhibit significant coronary vasodilating and antihypertensive activities, making them promising candidates for cardiovascular agents (Sato et al., 1980).
Antimicrobial and Antifungal Applications
Some derivatives, including pyrazolo[1,5-a]pyrimidines and triazolo[1,5-a]pyridines, have been synthesized with the aim of evaluating their antimicrobial and antifungal activities. These studies have demonstrated that certain compounds exhibit potent antimicrobial properties, suggesting their potential use in developing new antibacterial and antifungal agents (Prakash et al., 2011; Hassan, 2013).
Mechanism of Action
Target of Action
The primary targets of the compound are yet to be identified. It is known that compounds with similar structures have been used in the treatment of tuberculosis . These compounds are designed to target and inhibit the growth of Mycobacterium tuberculosis .
Mode of Action
Based on its structural similarity to other anti-tubercular agents, it is likely that it interacts with its targets by binding to specific enzymes or proteins, thereby inhibiting their function and preventing the growth and proliferation of the bacteria .
Result of Action
The result of the compound’s action would ideally be the inhibition of Mycobacterium tuberculosis growth, leading to a decrease in the severity of the infection . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-methyl-4-oxo-N-[2-(2-pyridin-2-ylethyl)phenyl]-5H-triazolo[1,5-a]pyrazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N6O2/c1-13-12-26-18(20(28)22-13)17(24-25-26)19(27)23-16-8-3-2-6-14(16)9-10-15-7-4-5-11-21-15/h2-8,11-12H,9-10H2,1H3,(H,22,28)(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDPCFPYIJWWFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(N=N2)C(=O)NC3=CC=CC=C3CCC4=CC=CC=N4)C(=O)N1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.